Cas no 1363381-74-1 (1-Benzyl-1,6-diazaspiro[3.4]octane)

• Product Name: 1-Benzyl-1,6-diazaspiro[3.4]octane
• CAS No: 1363381-74-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD20926151
• CID: 2193939
• PubChem ID: 71302050
• Update Time: 2025-05-20

1-Benzyl-1,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,6-diazaspiro[3.4]octane
• 1-benzyl-1,7-diazaspiro[3.4]octane
• AKOS024015909
• MFCD20926151
• CS-0052610
• DB-363261
• 1,6-Diazaspiro[3.4]octane, 1-(phenylmethyl)-
• AS-34267
• DTXSID701257821
• PB32000
• 1363381-74-1

• MDL： MFCD20926151
• Inchi： 1S/C13H18N2/c1-2-4-12(5-3-1)10-15-9-7-13(15)6-8-14-11-13/h1-5,14H,6-11H2
• InChI Key： HVFOGWYVURWQFX-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC21CNCC2

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-1,6-diazaspiro[3.4]octane

Introduction to 1-Benzyl-1,6-diazaspiro[3.4]octane (CAS No. 1363381-74-1)

1-Benzyl-1,6-diazaspiro[3.4]octane, identified by the Chemical Abstracts Service Number (CAS No.) 1363381-74-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound features a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected by a single atom, in this case, nitrogen. The presence of two nitrogen atoms in the structure imparts a high degree of flexibility and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The benzyl substituent at the 1-position of the spirocyclic structure contributes to the overall lipophilicity and electronic properties of the molecule. This substitution pattern is commonly employed in medicinal chemistry to enhance binding affinity and metabolic stability. The spirocyclic arrangement itself is known to provide rigidity to the molecular structure while allowing for conformational flexibility, which can be crucial for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-Benzyl-1,6-diazaspiro[3.4]octane with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders, inflammation, and cancer. The nitrogen-rich core of the molecule is particularly noteworthy, as it can form hydrogen bonds with polar residues in protein active sites, facilitating tight binding interactions.

In the context of drug discovery, spirocyclic diamines like 1-Benzyl-1,6-diazaspiro[3.4]octane have been explored for their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, spirocyclic diamines can modulate signaling cascades and potentially alleviate disease symptoms. Preliminary studies have indicated that derivatives of this class may inhibit tyrosine kinases, which are overactive in many cancer cell lines.

The synthesis of 1-Benzyl-1,6-diazaspiro[3.4]octane involves multi-step organic transformations that highlight its synthetic accessibility despite its complex architecture. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce the benzyl group and other substituents. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further biological evaluation.

Beyond its potential as an anti-cancer agent, 1-Benzyl-1,6-diazaspiro[3.4]octane has also been investigated for its neuroprotective properties. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation. Small molecules that can disrupt these pathological processes are highly sought after as therapeutic agents. Studies suggest that spirocyclic diamines may interfere with protein aggregation by competing with misfolded proteins for binding sites on cellular scaffolds or by directly inhibiting aggregation-promoting enzymes.

The pharmacokinetic profile of 1-Benzyl-1,6-diazaspiro[3.4]octane is another critical aspect that has been examined in preclinical studies. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Initial pharmacokinetic studies indicate that this compound exhibits moderate oral bioavailability and reasonable tissue distribution, suggesting its feasibility for systemic administration.

One of the most exciting developments in the study of spirocyclic diamines has been their application in targeted drug delivery systems. By incorporating functional groups that allow for conjugation with targeting ligands or imaging agents, these compounds can be designed to selectively accumulate at disease sites. This approach holds promise for improving therapeutic efficacy while minimizing side effects associated with systemic drug administration.

The future direction of research on 1-Benzyl-1,6-diazaspiro[3.4]octane will likely focus on expanding its chemical space through structural modifications and exploring new biological targets. Additionally, computational modeling techniques will continue to play a pivotal role in predicting the biological activity of novel derivatives before they are synthesized in the lab. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.

In summary, 1-Benzyl-1,6-diazaspiro[3.4]octane (CAS No.: 1363381-74-1) represents a promising scaffold for developing novel therapeutics with applications ranging from oncology to neurology. Its unique structural features combined with recent advances in drug discovery technologies position it as a valuable candidate for further exploration.